N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide

• IUPAC Name: N-(3-benzoyl-1,1-dioxo-2-prop-2-enyl-1λ6,2-benzothiazin-4-yl)-4-chlorobenzamide
• InChI: InChI=1S/C25H19ClN2O4S/c1-2-16-28-23(24(29)17-8-4-3-5-9-17)22(20-10-6-7-11-21(20)33(28,31)32)27-25(30)18-12-14-19(26)15-13-18/h2-15H,1,16H2,(H,27,30)
• InChI Key: NNSGMHAAFKZDJO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=C(C2=CC=CC=C2S1(=O)=O)NC(=O)C3=CC=C(C=C3)Cl)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H19ClN2O4S
• Molecular Weight: 478.9 g/mol

Description

N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide, also known as BB-Cl-amide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide is not fully understood. However, it has been proposed that the compound inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide has also been shown to inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which are known to play a key role in the development and progression of cancer.
Biochemical and Physiological Effects:
N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide has been found to possess antifungal and antibacterial activity. The compound has also been shown to inhibit the activity of certain enzymes that are involved in the metabolism of drugs, making it a potential candidate for use in combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide is its high potency and selectivity towards cancer cells. This makes it a promising candidate for the development of targeted cancer therapies. However, one of the limitations of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide. One area of focus is the development of more efficient synthesis methods that can yield higher purity products. Another area of focus is the investigation of the compound's potential use in combination therapy with other anticancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide and to identify potential targets for the compound. Finally, more research is needed to evaluate the safety and efficacy of N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide in vivo and to determine its potential for clinical use.
Conclusion:
In conclusion, N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide is a promising compound that exhibits potent anticancer, anti-inflammatory, and antioxidant properties. Its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology make it a valuable area of research. Further studies are needed to fully understand the compound's mechanism of action and to evaluate its potential for clinical use.

Scientific Research Applications

N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. Additionally, N-(2-allyl-3-benzoyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl)-4-chlorobenzamide has been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.